2,3,6,7,10,11-Hexakis(methylthio)triphenylene

• CAS RN: 206876-04-2
• Molecular Formula: C24H24S6
• Molecular Weight: 504.9 g/mol
• IUPAC Name: 2,3,6,7,10,11-hexakis(methylsulfanyl)triphenylene
• InChI: InChI=1S/C24H24S6/c1-25-19-7-13-14(8-20(19)26-2)16-10-22(28-4)24(30-6)12-18(16)17-11-23(29-5)21(27-3)9-15(13)17/h7-12H,1-6H3
• InChI Key: YHVUINDSSICLLY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C2C(=C1)C3=CC(=C(C=C3C4=CC(=C(C=C24)SC)SC)SC)SC)SC

Description

2,3,6,7,10,11-Hexakis(methylthio)triphenylene is a semiconductive coordination network. It is a compound with the formula C24 H24 S6. It is used in the preparation of Metal-Organic Frameworks (MOFs), which are materials formed by the coordination of metal ions and organic ligands. Compared to traditional inorganic porous materials, MOFs have higher porosity, larger specific surface area, adjustable pore structure, and excellent structural stability, and are widely used in the field of chemical energy storage.

Synthesis Analysis

The synthesis of 2,3,6,7,10,11-Hexakis(methylthio)triphenylene involves the reaction of 2,3,6,7,10,11-hexakis(methylthio)triphenylene (1) with BiCl3 in benzene. This forms the crystalline composite 1·BiCl3, which is an air-stable semiconductor with an electronic band gap of 2.0 eV. The synthesis indicates that semiconductive networks can be effectively accessed by linking electroactive organic ligands through intervening metal halide moieties.

Molecular Structure Analysis

The molecular structure of 2,3,6,7,10,11-Hexakis(methylthio)triphenylene is characterized by a triphenylene core with six methylthio groups attached to it. The crystal structure features a composite one-dimensional BiCl3 framework in which the Bi(III) center is chelated to the organic ligand. The chelation bonds facilitate the ligand-metal center interaction and generate substantial charge transfer phenomena.

Chemical Reactions Analysis

The chemical reactions involving 2,3,6,7,10,11-Hexakis(methylthio)triphenylene primarily involve its use as a ligand in the formation of coordination networks. The polycyclic aromatic ligands of 2,3,6,7,10,11-hexakis(alkylthio)triphenylene interact with BiBr3 and BiCl3 to form air-stable and solution-processable hybrid semiconductors featuring diverse network dimensionalities and electronic properties.

Physical And Chemical Properties Analysis

2,3,6,7,10,11-Hexakis(methylthio)triphenylene is readily soluble in common organic solvents. It exhibits self-organizing long fiber structures with supramolecularly ordered columnar stacks that lie parallel to the substrate.

Mechanism of Action

The mechanism of action of 2,3,6,7,10,11-Hexakis(methylthio)triphenylene is based on its ability to form coordination networks with metal ions. These networks exhibit semiconductive properties, making them suitable for electronic and optoelectronic applications.

Safety and Hazards

When handling 2,3,6,7,10,11-Hexakis(methylthio)triphenylene, it is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure. Appropriate exhaust ventilation should be provided at places where dust is formed.

Future Directions

The future directions for 2,3,6,7,10,11-Hexakis(methylthio)triphenylene research could involve the design and synthesis of new discotic liquid crystalline (LC) semiconducting materials based on a triphenylene core. These materials could have a relatively lower band gap energy, making them suitable for electronic and optoelectronic applications.